Cas no 1351664-69-1 ((2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one)
(2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
- (E)-3-(2-chlorophenyl)-1-[2-[4-(trifluoromethyl)phenyl]morpholin-4-yl]prop-2-en-1-one
- (E)-3-(2-chlorophenyl)-1-(2-(4-(trifluoromethyl)phenyl)morpholino)prop-2-en-1-one
- F5027-0716
- 1351664-69-1
- AKOS024491250
- (2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one
-
- Inchi: 1S/C20H17ClF3NO2/c21-17-4-2-1-3-14(17)7-10-19(26)25-11-12-27-18(13-25)15-5-8-16(9-6-15)20(22,23)24/h1-10,18H,11-13H2/b10-7+
- InChI Key: VMGLZCDIROLZRN-JXMROGBWSA-N
- SMILES: C(N1CCOC(C2=CC=C(C(F)(F)F)C=C2)C1)(=O)/C=C/C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 395.0899910g/mol
- Monoisotopic Mass: 395.0899910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 29.5Ų
(2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5027-0716-2μmol |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-5μmol |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-10μmol |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-20μmol |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-1mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-2mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-3mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-4mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-5mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0716-10mg |
(2E)-3-(2-chlorophenyl)-1-{2-[4-(trifluoromethyl)phenyl]morpholin-4-yl}prop-2-en-1-one |
1351664-69-1 | 10mg |
$79.0 | 2023-09-10 |
(2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one
Comprehensive Overview of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one (CAS No. 1351664-69-1)
The compound (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one (CAS No. 1351664-69-1) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. This enone derivative features a unique combination of a chlorophenyl group, a trifluoromethylphenylmorpholine moiety, and an α,β-unsaturated ketone structure, making it a subject of interest for researchers exploring novel bioactive compounds.
One of the most searched questions regarding this compound is "What is the synthesis route for (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one?" The synthesis typically involves a multi-step process starting with the formation of the morpholine core, followed by introduction of the trifluoromethylphenyl group, and concluding with a condensation reaction to form the α,β-unsaturated ketone system. The E-configuration of the double bond is crucial for its biological activity and is carefully controlled during synthesis.
The physicochemical properties of 1351664-69-1 contribute to its research value. With a molecular weight of 395.82 g/mol, this compound exhibits moderate lipophilicity due to the presence of both chlorophenyl and trifluoromethyl groups. These features enhance its potential as a lead compound in drug discovery, particularly for targets requiring penetration of biological membranes. Researchers often search for "solubility of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" as this property significantly impacts its experimental applications.
Current research trends focus on the biological activity of this compound. Preliminary studies suggest potential interactions with various enzyme systems, particularly those involving kinase inhibition. The combination of the morpholine scaffold and α,β-unsaturated carbonyl group creates a pharmacophore that may interact with multiple biological targets. This has led to increased interest in "1351664-69-1 biological activity" among medicinal chemistry researchers.
The structural features of this compound make it particularly interesting for structure-activity relationship (SAR) studies. The 2-chlorophenyl group at one end and the 4-(trifluoromethyl)phenylmorpholine at the other provide opportunities for structural modifications to optimize biological activity. Many researchers are investigating "analogues of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" to explore its full potential.
In material science applications, the photophysical properties of 1351664-69-1 are being investigated. The conjugated system formed by the α,β-unsaturated ketone and aromatic rings suggests potential applications in organic electronics. Searches for "1351664-69-1 UV spectrum" and "fluorescence properties of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" reflect this growing interest.
The stability of this compound under various conditions is another important consideration. Researchers frequently search for "storage conditions for 1351664-69-1" and "degradation products of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one". Proper handling typically requires protection from light and moisture, with recommended storage at low temperatures to maintain stability.
Analytical characterization of 1351664-69-1 is crucial for quality control in research applications. Common techniques include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The search term "1351664-69-1 NMR spectrum" is particularly popular among researchers needing spectral data for compound identification.
The safety profile of this compound is an important consideration for laboratory personnel. While not classified as hazardous under standard regulations, proper personal protective equipment should be used when handling. Researchers often look for "MSDS for (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" to ensure safe laboratory practices.
Future research directions for 1351664-69-1 may include exploration of its potential in combination therapies or as a scaffold for drug delivery systems. The presence of multiple functional groups offers opportunities for conjugation with other bioactive molecules. The growing interest in "1351664-69-1 applications" reflects the compound's potential across multiple scientific disciplines.
Commercial availability of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one has increased in recent years, with several specialty chemical suppliers offering the compound for research purposes. Researchers frequently search for "where to buy 1351664-69-1" and "price of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one", indicating growing market demand.
In conclusion, 1351664-69-1 represents an interesting case study in modern medicinal chemistry and material science. Its unique structural features combine elements known for biological activity with properties useful in material applications, making it a versatile compound for scientific exploration. As research continues, we can expect to see more publications addressing "mechanism of action of (2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one" and its potential applications in various fields.
1351664-69-1 ((2E)-3-(2-chlorophenyl)-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)